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Compound of Interest

Compound Name: Viteralone

Cat. No.: B580956

For Immediate Release

This technical guide provides an in-depth overview of Viteralone, a natural product with
demonstrated cytotoxic effects. The document is intended for researchers, scientists, and
professionals in drug development, offering a consolidated resource on its chemical structure,
physicochemical properties, and known biological activities.

Chemical Structure and Properties

Viteralone is a sesquiterpenoid compound that has been isolated from Vitex negundo[1]. Its
chemical identity has been established through spectroscopic analysis.

Table 1: Chemical and Physical Properties of Viteralone
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Property Value Source

(5S)-4,5-dimethyl-8-0x0-6,7-
Chemical Name dihydro-5H-benzolf] 2]

[2]benzofuran-3-carbaldehyde

Molecular Formula C15H1403 [2]

Molecular Weight 242.3 g/mol [2]

: CCI1CCC(=0)C2=CC3=C(C(=
Canonical SMILES [2]
C12)C)C(=C03)C=0

Physical Description Powder [2]

Purity >98% [2]

Not explicitly stated, general
Solubility advice for higher solubility isto  [2]
warm and sonicate.

Biological Activity: Cytotoxicity in HL-60 Cells

Viteralone has been identified as a cytotoxic agent against the human promyelocytic leukemia
cell line, HL-60[1]. The HL-60 cell line is a well-established in vitro model for studying the
effects of potential therapeutic compounds on myeloid leukemia.

While the cytotoxic effects of Viteralone on HL-60 cells are documented, specific quantitative
data, such as the half-maximal inhibitory concentration (ICso), are not yet publicly available.
Further research is required to quantify its potency and elucidate the precise mechanisms of its
cytotoxic action.

Experimental Protocols

Detailed experimental protocols for the specific isolation and purification of Viteralone from
Vitex negundo are not extensively published. However, general methodologies for the isolation
of chemical constituents from this plant can provide a foundational approach.
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General Isolation Procedure for Compounds from Vitex
negundo

The following is a generalized workflow for the extraction and isolation of compounds from
Vitex negundo, which could be adapted for the targeted isolation of Viteralone.

Collect and Prepare Plant Material
(Vitex negundo leaves)

'

Solvent Extraction
(e.g., ethanol, methanol)

:

Solvent-Solvent Partitioning
(e.g., with n-hexane, chloroform, ethyl acetate)

:

Column Chromatography
(Silica gel)

:

Collect and Analyze Fractions
(TLO)

:

Further Purification
(e.g., preparative HPLC)

Structural Elucidation
(NMR, MS, FTIR)
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Caption: Generalized workflow for the isolation of compounds from Vitex negundo.

Cytotoxicity Assessment in HL-60 Cells (MTT Assay)

The cytotoxicity of Viteralone against HL-60 cells can be determined using a standard MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay
measures cell metabolic activity as an indicator of cell viability.
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Culture HL-60 Cells

Seed Cells in 96-well Plates

'

Treat with Viteralone
(various concentrations)

'

Incubate (e.g., 24, 48, 72 hours)

:

Add MTT Reagent

:

Incubate to Allow Formazan Crystal Formation

'

Solubilize Formazan Crystals
(e.g., with DMSO)

l

Measure Absorbance
(spectrophotometer)

Calculate Cell Viability and IC50
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Cell Lysis and Protein Extraction

PI3K/Akt Pathway Proteins
(p-Akt, Akt, p-mTOR)

i

Western Blot Analysis
MAPK Pathway Proteins NF-kB Pathway Proteins
(p-ERK, ERK, p-JNK) (p-p65, IkBa)

Analyze Changes in Protein Phosphorylation/Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b580956#viteralone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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